4-Fluoro-3-(morpholine-4-sulfonyl)-benzoic acid

• IUPAC Name: 4-fluoro-3-morpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C11H12FNO5S/c12-9-2-1-8(11(14)15)7-10(9)19(16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2,(H,14,15)
• InChI Key: PBBCMQAOJDGANI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C11H12FNO5S
• Molecular Weight: 289.28 g/mol

Description

4-Fluoro-3-(morpholine-4-sulfonyl)-benzoic acid (4F3MBSB) is a chemical compound that has been studied for its potential use in a variety of scientific applications. It is a member of the carboxylic acid family and is composed of a benzoic acid group and a fluorine group, both of which are connected by a morpholine-4-sulfonyl group. 4F3MBSB has been explored for its potential use in drug development, as a catalyst in chemical reactions, and as a reagent in biochemistry.

Scientific Research Applications

Environmental Presence and Human Exposure

Perfluorinated Chemicals in Blood of Residents : A study in Catalonia, Spain, reported the detection of various perfluorinated chemicals (PFCs) in the blood of residents, highlighting widespread human exposure. The highest concentrations were found for perfluorooctane sulfonate (PFOS), followed by perfluorohexane sulfonate (PFHxS) and perfluorooctanoic acid (PFOA). The study underscores the ubiquitous distribution of PFCs in the environment and their bioaccumulation in humans (Ericson et al., 2007).

PFOS and PFOA in Occupational and Residential Contexts : Investigations into the serum levels of PFOS and PFOA among fluorochemical production employees and nearby residents have been conducted to understand occupational and environmental exposure. One study found no substantial changes in serum hepatic enzymes, cholesterol, or lipoproteins associated with PFOS levels, suggesting specific exposure-related health outcomes in fluorochemical production workers (Olsen et al., 1999).

Health Implications

Association with Uric Acid Levels : A study on adults with elevated community exposure to PFOA and PFOS found significant associations with uric acid levels, a risk factor for hypertension and cardiovascular outcomes. This highlights potential health risks associated with high serum levels of PFOA (Steenland et al., 2009).

Exposure and Health Risk Assessments : Research on ADONA and other perfluoroalkylated substances in plasma samples from German blood donors living near a former PFOA production plant examined the body burden of these compounds. The study aimed to understand health risks and the need for reducing exposure, particularly through tap water, in affected populations (Fromme et al., 2017).

Synthesis routes and methods

Procedure details

A solution of lithium hydroxide (1.56 g, 37.3 mmol) in water (5 mL) was added to a stirred solution of 4-fluoro-3-(morpholine-4-sulfonyl)-benzoic acid, methyl ester (Example 5, 2.26 g, 7.45 mmol) in methanol (50 mL) / water (10 mL) at 0° C. After 4 hours, the clear solution was quenched with aqueous hydrochloric acid (2M, 10 mL). Concentration in vacuo to remove the methanol afforded a white precipitate. Filtration and drying afforded the title compound as a white powder (1.89 g, 88% yield): 1HNMR (CDCl3) δ3.21 (td, J=7, 1.5 Hz, 4H), 3.75 (td, , J=7, 1.5 Hz , 4H), 3.98 (s, 3H), 7.28 (dd, J=18, 15 Hz, 1H), 8.28 (ddd, J=7, 5, 2 Hz, 1H), 8.51 (dd, J=7, 2 Hz, 1H): MS (ESI) [M−H]− at m/z 303.